Cas no 1262001-48-8 (3-(3,4-Dichlorophenyl)picolinic acid)

• Product Name: 3-(3,4-Dichlorophenyl)picolinic acid
• CAS No: 1262001-48-8
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 5690920
• PubChem ID: 53224016
• Update Time: 2025-10-20

3-(3,4-Dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 1262001-48-8
• 3-(3,4-Dichloro-phenyl)-pyridine-2-carboxylic acid
• 3-(3,4-Dichlorophenyl)picolinic acid
• 3-(3,4-Dichlorophenyl)picolinicacid
• MFCD18318098
• 2-Pyridinecarboxylic acid, 3-(3,4-dichlorophenyl)-
• 3-(3,4-Dichlorophenyl)-2-pyridinecarboxylic acid

• Inchi： 1S/C12H7Cl2NO2/c13-9-4-3-7(6-10(9)14)8-2-1-5-15-11(8)12(16)17/h1-6H,(H,16,17)
• InChI Key： RDUGFLZVFQWNDI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=CN=C1C(=O)O)Cl

Computed Properties

• Exact Mass: 266.9853839g/mol
• Monoisotopic Mass: 266.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 423.7±40.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Additional information on 3-(3,4-Dichlorophenyl)picolinic acid

Comprehensive Overview of 3-(3,4-Dichlorophenyl)picolinic acid (CAS No. 1262001-48-8): Properties, Applications, and Research Insights

3-(3,4-Dichlorophenyl)picolinic acid (CAS 1262001-48-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This picolinic acid derivative combines a dichlorophenyl moiety with a pyridine-carboxylic acid backbone, making it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 3-(3,4-Dichlorophenyl)picolinic acid", "CAS 1262001-48-8 applications", and "picolinic acid derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound’s molecular formula, C12H7Cl2NO2, and weight of 268.1 g/mol highlight its compact yet potent structure. Its logP value (a measure of lipophilicity) and hydrogen bond acceptor/donor counts are critical parameters for drug design, often explored in queries such as "3-(3,4-Dichlorophenyl)picolinic acid solubility" or "ADME properties of picolinic acid derivatives". These properties make it a candidate for modulating biological targets, particularly in central nervous system (CNS) and metabolic disorder research, aligning with trending topics like "neuroprotective agents" and "small-molecule therapeutics".

In agrochemical applications, 3-(3,4-Dichlorophenyl)picolinic acid serves as a precursor for herbicide and pesticide development. Searches for "picolinic acid-based agrochemicals" or "CAS 1262001-48-8 in crop protection" underscore its role in sustainable agriculture. The compound’s chlorinated aromatic group enhances binding affinity to enzymes in pests, a feature leveraged in green chemistry initiatives to reduce environmental toxicity—a hot topic in ESG (Environmental, Social, and Governance)-driven research.

From a synthetic chemistry perspective, methodologies for producing CAS 1262001-48-8 often involve Pd-catalyzed cross-coupling or microwave-assisted synthesis, techniques frequently searched alongside "cost-effective synthesis of dichlorophenyl compounds". Recent patents highlight its use in metal-organic frameworks (MOFs) for catalytic applications, tapping into the booming interest in nanomaterials and clean energy solutions.

Quality control of 3-(3,4-Dichlorophenyl)picolinic acid relies on advanced analytical techniques such as HPLC and LC-MS, with users often inquiring about "CAS 1262001-48-8 purity standards" or "spectral data (NMR/IR)". Regulatory compliance, particularly REACH and FDA guidelines for intermediates, is another focal point, reflecting the compound’s alignment with global chemical safety trends.

Emerging studies explore its potential in bioconjugation for targeted drug delivery, a field gaining traction due to the rise of precision medicine. This connects to popular queries like "picolinic acid in cancer research" or "dichlorophenyl derivatives as biomarkers". Such interdisciplinary applications position CAS 1262001-48-8 as a bridge between traditional organic chemistry and cutting-edge biotechnology innovations.

In summary, 3-(3,4-Dichlorophenyl)picolinic acid (CAS 1262001-48-8) exemplifies the convergence of structural ingenuity and functional adaptability. Its multifaceted roles—from pharmaceutical intermediates to agrochemical precursors—resonate with current scientific priorities, ensuring its continued relevance in both academic and industrial spheres. By addressing high-search-volume topics like "sustainable synthesis" and "therapeutic potential", this overview underscores the compound’s significance in advancing 21st-century chemistry.